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Compound of Interest

Compound Name: NH2-PEG3-C2-Boc

Cat. No.: B1667102 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of NH2-PEG3-C2-Boc, ensuring laboratory safety and

procedural excellence.

This document provides critical safety and logistical information for the handling of NH2-PEG3-
C2-Boc (tert-butyl (2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)carbamate). Adherence to

these guidelines is essential for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
NH2-PEG3-C2-Boc is classified with the following hazards:

Causes skin irritation (H315).[1]

Causes serious eye damage/irritation (H318/H319).[1]

May cause respiratory irritation (H335).[1][2]

A thorough risk assessment should be conducted before handling this compound. The following

table summarizes the recommended PPE.
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PPE Category Specification Purpose

Hand Protection

Nitrile or neoprene gloves.

Change gloves immediately if

contaminated.

Prevents skin contact, which

can cause irritation or burns.

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects eyes from splashes

that could cause serious

damage.[2][3]

Skin and Body Protection

A chemically resistant lab coat

worn over full-length pants and

closed-toe shoes.

Prevents accidental skin

exposure.

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available or if

aerosolization is likely, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors may be

required.

Protects against inhalation of

harmful vapors or mists.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling NH2-PEG3-C2-Boc is crucial for safety.

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for tert-Butyl N-{2-[2-(2-

aminoethoxy)ethoxy]ethyl}carbamate, a closely related compound.[2]

Ensure a chemical spill kit appropriate for amines is readily available.

Verify that an accessible safety shower and eye wash station are present.

Handling:

Don all required PPE as detailed in the table above.
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All manipulations of NH2-PEG3-C2-Boc should be performed inside a certified chemical

fume hood to minimize inhalation exposure.[2]

Avoid the generation of aerosols and splashes.

Keep all containers tightly closed when not in use.

Storage:

Store in a cool, well-ventilated, and dark place.

The recommended storage temperature is 2-8°C under an inert atmosphere.

Store away from incompatible materials such as strong acids and oxidizing agents.

First Aid Measures
Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes, including under the eyelids.[3]

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[3] If symptoms such

as coughing, shortness of breath, or headache

occur, seek immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[2][3] Seek immediate medical

attention.[2][3]
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Disposal Plan
Proper disposal is essential to prevent environmental contamination. All waste containing NH2-
PEG3-C2-Boc must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect any solid NH2-PEG3-C2-Boc and contaminated disposable items

(e.g., pipette tips, gloves) in a dedicated, clearly labeled, and sealed hazardous waste

container.[4]

Liquid Waste: Collect solutions of NH2-PEG3-C2-Boc in a designated container for non-

halogenated organic waste. Do not mix with other waste streams.[4]

Spill Management:

In case of a spill, ensure the area is well-ventilated.

Absorb the spill with an inert material (e.g., vermiculite, sand).[4]

Carefully collect the absorbed material into the designated hazardous waste container.[4]

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous

waste.[4]

Final Disposal:

Do not pour down the drain.[4]

Arrange for the pickup and disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal contractor.[4]

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling and disposing of

NH2-PEG3-C2-Boc.
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Safe Handling Workflow for NH2-PEG3-C2-Boc

Preparation
- Review SDS

- Verify fume hood function
- Locate safety equipment

Don PPE
- Nitrile Gloves

- Safety Goggles
- Lab Coat

Chemical Handling
(in Fume Hood)

- Dispense carefully
- Avoid aerosols

- Keep container closed

Storage
- 2-8°C, inert atmosphere
- Away from incompatibles

Decontamination & Doffing PPE
- Clean work area

- Remove gloves correctly
- Remove lab coat

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of NH2-PEG3-C2-Boc.
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Disposal Workflow for NH2-PEG3-C2-Boc

In Case of a Spill

Waste Generation
(Solid or Liquid)

Segregate Waste
- Dedicated, labeled containers

- Separate solid and liquid waste

Store Waste Securely
- Closed containers
- In designated area

Spill Management
- Absorb with inert material

- Collect as hazardous waste

Final Disposal
- Contact EHS or licensed contractor

- DO NOT dispose down the drain

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of NH2-PEG3-C2-Boc waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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